6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride
Overview
Description
6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride is a chemical compound that has been extensively studied in scientific research. It is commonly used in the field of biochemistry and pharmacology due to its ability to interact with specific proteins and enzymes.
Mechanism of Action
Target of Action
A structurally similar compound, 2-(6-methylpyridin-2-yl)-n-pyridin-4-ylquinazolin-4-amine, is known to target theTGF-beta receptor type-1 . This receptor plays a crucial role in cellular processes such as cell growth, cell differentiation, apoptosis, and cellular homeostasis .
Mode of Action
Based on its structural similarity to 2-(6-methylpyridin-2-yl)-n-pyridin-4-ylquinazolin-4-amine, it can be hypothesized that it may interact with its target receptor and modulate its activity, leading to changes in the downstream signaling pathways .
Biochemical Pathways
Given its potential target, it might influence theTGF-beta signaling pathway , which is involved in a wide range of cellular processes .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, its distribution within the body, its metabolism, and its eventual excretion .
Result of Action
Given its potential target, it might influence a variety of cellular processes regulated by the tgf-beta receptor, such as cell growth, differentiation, and apoptosis .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of the compound .
Advantages and Limitations for Lab Experiments
One advantage of using 6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride in lab experiments is its specificity for certain proteins and enzymes, which allows for more targeted research. However, its use may be limited by its potential toxicity and the need for specialized equipment and expertise to handle it safely.
Future Directions
Future research on 6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride may focus on its potential use as a therapeutic agent for various diseases, as well as its interactions with other proteins and enzymes. Additionally, further studies may investigate its potential toxicity and safety in clinical settings.
Synthesis Methods
The synthesis of 6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride involves a multistep process that begins with the reaction of 4-chloropyridine with methyl hydrazine to form 4-chloro-2-(methylhydrazinyl)pyridine. This compound is then reacted with 1-methyl-1H-pyrazol-4-amine to yield 6-(1-Methylpyrazol-4-yl)pyridin-2-amine. The final step involves the addition of dihydrochloride salt to obtain this compound.
Scientific Research Applications
6-(1-Methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride has been extensively studied in scientific research due to its ability to interact with specific proteins and enzymes. It has been used in the development of new drugs and therapies for a variety of diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
6-(1-methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4.2ClH/c1-13-6-7(5-11-13)8-3-2-4-9(10)12-8;;/h2-6H,1H3,(H2,10,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFHMINQPAGUMLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC(=CC=C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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